Cas no 1210788-19-4 (3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide)

• Product Name: 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide
• CAS No: 1210788-19-4
• MF: C₂₀H₂₇N₃O₂S
• MW: 373.512283563614
• CID: 5451276
• PubChem ID: 45895993
• Update Time: 2025-06-08

3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,6-Dimethylphenoxy)ethyl]-4,6-dimethyl-2-(methylthio)-5-pyrimidinepropanamide
• AKOS008132640
• 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide
• 1210788-19-4
• Z424727956
• EN300-26588865
• 3-[4,6-DIMETHYL-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]-N-[2-(2,6-DIMETHYLPHENOXY)ETHYL]PROPANAMIDE

• Inchi： 1S/C20H27N3O2S/c1-13-7-6-8-14(2)19(13)25-12-11-21-18(24)10-9-17-15(3)22-20(26-5)23-16(17)4/h6-8H,9-12H2,1-5H3,(H,21,24)
• InChI Key： GEGXHVMEFTXEOY-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCCOC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 373.18239829g/mol
• Monoisotopic Mass: 373.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 603.3±55.0 °C(Predicted)
• pka: 15.10±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide

Introduction to 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide (CAS No. 1210788-19-4)

The compound 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide, identified by its CAS number 1210788-19-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a pyrimidine core modified with dimethyl and methylsulfanyl substituents, coupled with an aminoalkyl side chain containing a phenoxy group, positions this compound as a promising candidate for further exploration in drug discovery.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied for their role in various biological processes. The structural motif of 4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl in this compound not only contributes to its stability but also enhances its binding affinity to biological targets. This has led to investigations into its potential as an intermediate in the synthesis of small-molecule inhibitors.

The N-[2-(2,6-dimethylphenoxy)ethyl]propanamide moiety is another critical feature of this compound. The phenoxy group introduces a hydrophilic component, improving solubility and bioavailability, while the propylamine backbone provides a scaffold for further chemical modifications. Such structural attributes make this compound an attractive candidate for exploring mechanisms of action in diseases ranging from cancer to neurological disorders.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with multiple functional groups that can interact with biological systems in complex ways. The combination of a pyrimidine ring with an amide linkage and a phenoxy-substituted ethyl chain in 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide exemplifies this trend. Such multifunctional molecules are being designed to modulate multiple pathways simultaneously, potentially leading to more effective therapeutic outcomes.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial assays suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory and metabolic diseases. The pyrimidine core's interaction with nucleic acid-binding proteins has also been explored, indicating potential applications in antiviral or anticancer therapies. These preliminary findings underscore the need for further investigation into its mechanism of action and therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysts may also be considered to achieve enantiopure forms, which are often crucial for biological activity.

Computational modeling has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have been conducted to predict binding affinities with target proteins, providing insights into its potential pharmacological effects. These simulations help guide experimental design by identifying key residues involved in binding and suggesting modifications for optimizing activity.

The pharmacokinetic properties of 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide are also under investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of drug efficacy and safety. Preliminary data suggest favorable solubility characteristics due to the phenoxy group's hydrophilic nature, which could enhance oral bioavailability. However, further studies are needed to assess metabolic stability and potential interactions with cytochrome P450 enzymes.

Future research directions include exploring derivatives of this compound with modified substituents to enhance potency or selectivity. For instance, replacing the methylsulfanyl group with other sulfur-containing moieties or introducing fluorine atoms into the aromatic ring could alter electronic properties and binding interactions. Such modifications are often necessary to improve pharmacokinetic profiles and reduce off-target effects.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has accelerated the identification of promising candidates like 3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide. Predictive models can analyze large datasets to identify structural features associated with biological activity, streamlining the design process. This interdisciplinary approach combines traditional synthetic chemistry with cutting-edge computational methods to accelerate the development pipeline.

In conclusion,3-(4,6-dimethyl-2-methylsulfanylpyrimidin-5-yl)-N-[2-(2,6-dimethylphenoxy)ethyl]propanamide (CAS No. 1210788-19-4) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a valuable scaffold for further medicinal chemistry investigations. As research progresses,this compound holds promise for addressing unmet medical needs across various therapeutic areas, driven by ongoing advancements in synthetic methodologies and computational biology.